5-Imidazolesulfonamide, 1-methyl-4-nitro-
Overview
Description
5-Imidazolesulfonamide, 1-methyl-4-nitro- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of sulfonamide and has been synthesized using various methods. The purpose of
Scientific Research Applications
Synthesis and Biological Activity
5-Imidazolesulfonamide, 1-methyl-4-nitro-, and its derivatives have been extensively studied for their synthesis and biological activities. Research shows that these compounds exhibit significant antibacterial and antitrichomonal activities. For example, studies have synthesized and evaluated the biological activities of various 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives, noting their effectiveness against certain microorganisms like Staphylococcus aureus and Bacillus subtilis (Cavalleri, Volpe, Arioli, & Lancini, 1977), (Letafat et al., 2008).
Photochemical Behavior
Research into the photochemical behavior of 2-methyl-5-nitro-1H-imidazoles, a compound closely related to 5-Imidazolesulfonamide, 1-methyl-4-nitro-, reveals that these compounds undergo photorearrangement in water-containing solutions, yielding various products. These studies are crucial for understanding the chemical behavior and potential applications of these compounds in different environments (Pfoertner & Daly, 1987).
Electrochemical Behavior
The electrochemical behavior of 4-nitroimidazole and 2-methyl-5-nitroimidazole, which share structural similarities with 5-Imidazolesulfonamide, 1-methyl-4-nitro-, has been explored. Understanding their electrochemical properties is essential for their potential application in various chemical and pharmaceutical processes (Roffia, Gottardi, & Vianello, 1982).
Antimicrobial and Antifungal Activities
Several studies have focused on the antimicrobial and antifungal activities of derivatives of 5-Imidazolesulfonamide, 1-methyl-4-nitro-. These studies have synthesized novel compounds and evaluated their effectiveness against various pathogens, providing insights into their potential use in treating infections (Shafiee et al., 2002), (Brahmayya et al., 2013).
Nitroimidazole Derivatives and Cancer Research
Research into 4-nitroimidazole derivatives, closely related to 5-Imidazolesulfonamide, 1-methyl-4-nitro-, has shown promise in cancer research. The synthesis and evaluation of these compounds have been conducted, revealing their potential as anticancer agents, opening new avenues in cancer therapy (Al-Soud et al., 2021).
Mechanism of Action
Properties
IUPAC Name |
3-methyl-5-nitroimidazole-4-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O4S/c1-7-2-6-3(8(9)10)4(7)13(5,11)12/h2H,1H3,(H2,5,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWZUIMSIQYBGBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=C1S(=O)(=O)N)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70212799 |
Source
|
| Record name | 1-Methyl-5-sulfonamide-4-nitroimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70212799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6339-55-5 |
Source
|
| Record name | 1-Methyl-5-sulfonamide-4-nitroimidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006339555 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC38075 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38075 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Methyl-5-sulfonamide-4-nitroimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70212799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-5-sulfonamide-4-nitroimidazole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LP634B95GS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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